Cas no 1697951-90-8 (1-(3,3-difluorocyclopentyl)ethan-1-amine)

• Product Name: 1-(3,3-difluorocyclopentyl)ethan-1-amine
• CAS No: 1697951-90-8
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• MDL: MFCD29991744
• CID: 4611498
• PubChem ID: 122163939
• Update Time: 2025-06-27

1-(3,3-difluorocyclopentyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclopentyl)ethan-1-amine

• MDL： MFCD29991744
• Inchi： 1S/C7H13F2N/c1-5(10)6-2-3-7(8,9)4-6/h5-6H,2-4,10H2,1H3
• InChI Key： RGDLMWCOMQHALL-UHFFFAOYSA-N
• SMILES： C(C1CCC(F)(F)C1)(N)C

Additional information on 1-(3,3-difluorocyclopentyl)ethan-1-amine

Professional Introduction to Compound with CAS No. 1697951-90-8 and Product Name: 1-(3,3-difluorocyclopentyl)ethan-1-amine

The compound with the CAS number 1697951-90-8 and the product name 1-(3,3-difluorocyclopentyl)ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of difluorocyclopentyl and ethylamine moieties in its molecular structure imparts distinct chemical properties that make it a promising candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of fluorinated aromatic and aliphatic systems in enhancing the bioactivity and pharmacokinetic profiles of drug candidates. The 3,3-difluorocyclopentyl group in this compound introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. This feature is particularly valuable in designing molecules that interact with biological targets such as enzymes and receptors. The ethan-1-amine moiety, on the other hand, provides a basic nitrogen atom that can participate in hydrogen bonding interactions, further influencing the compound's binding mode and selectivity.

In the context of modern drug discovery, the synthesis and characterization of novel scaffolds like 1-(3,3-difluorocyclopentyl)ethan-1-amine are crucial for overcoming resistance mechanisms and improving therapeutic efficacy. Studies have demonstrated that fluorinated compounds often exhibit improved metabolic stability, enhanced lipophilicity, and prolonged half-lives compared to their non-fluorinated counterparts. These attributes are highly desirable in pharmaceutical development, as they can lead to more effective and durable treatments for various diseases.

The structural motif of 1-(3,3-difluorocyclopentyl)ethan-1-amine has been explored in several preclinical studies aimed at identifying novel pharmacophores for therapeutic intervention. Researchers have leveraged computational modeling techniques to predict how this compound might interact with biological targets, providing insights into its potential mechanisms of action. Preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways and cancer progression. These results are particularly encouraging given the growing interest in targeting these pathways for therapeutic benefit.

The synthesis of 1-(3,3-difluorocyclopentyl)ethan-1-amine involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. The introduction of fluorine atoms into cyclopentyl rings requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate the formation of carbon-fluorine bonds, which are known for their stability and resistance to metabolic degradation.

As our understanding of chemical biology continues to evolve, compounds like 1-(3,3-difluorocyclopentyl)ethan-1-amine will play an increasingly important role in drug discovery pipelines. The ability to fine-tune molecular properties through strategic functionalization allows researchers to tailor compounds for specific biological applications. This flexibility is essential for addressing the diverse range of diseases that affect human health today. Moreover, the use of computational tools to predict and validate molecular interactions has accelerated the pace at which new drug candidates can be developed.

The future prospects for 1697951-90-8 and its derivatives are bright, with ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential for translating laboratory discoveries into clinical reality. By leveraging cutting-edge technologies and innovative approaches, the potential of this compound to contribute to advancements in human health is undeniable.

In conclusion, 1-(3,3-difluorocyclopentyl)ethan-1-amine represents a compelling example of how structural innovation can drive progress in pharmaceutical chemistry. Its unique combination of chemical features positions it as a valuable tool for developing next-generation therapeutics. As research continues to uncover new applications for this compound and its analogs, it is likely to remain a cornerstone of drug discovery efforts in the years to come.